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Introduction

The pursuit of ever more precise timekeeping has driven fundamental advancements across
science and technology. While atomic clocks, based on electronic transitions, have reached
remarkable accuracies, they remain susceptible to environmental perturbations such as stray
electromagnetic fields.[1][2] A new frontier in metrology is the development of a "nuclear clock,"
which utilizes a transition between energy levels within an atomic nucleus.[2][3] Nuclei are
exceptionally well-isolated from their surroundings by the atom's electron shell, making them
far less sensitive to external fields and promising a potential leap in accuracy, with theoretical
fractional uncertainties approaching 10-1°.[4][5]

The nucleus of Thorium-229 (22°Th) is the prime and only candidate for such a clock using
current technology.[5][6] It possesses an extraordinarily low-energy isomeric excited state
(22°mTh) that is accessible by vacuum ultraviolet (VUV) lasers.[4][7][8] This unique property
bridges the fields of nuclear and atomic physics, allowing for coherent laser manipulation of a
nuclear state.[3]

While early concepts focused on trapped thorium ions, the solid-state approach—embedding a
high density of 22°Th nuclei into a VUV-transparent crystal—offers significant advantages for
signal-to-noise ratios and the potential for more compact and robust devices.[3][9] Recent
breakthroughs, including the first direct laser excitation of the 2°Th nucleus within a crystal,
have transformed this concept from a theoretical possibility into an active and rapidly
advancing field of research.[10][11]
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These application notes provide an overview of the principles, materials, and protocols for the
design and implementation of a solid-state 22°Th nuclear clock, intended for researchers in
physics, metrology, and material science.

Core Principles and Components

A solid-state nuclear clock operates by locking the frequency of a laser to the ultra-narrow
radiative transition between the ground and isomeric nuclear states of 2°Th embedded in a
crystal lattice.

1. The 22°Th Isomer Transition: The key is the uniquely low energy of the first excited state of
229Th, which allows it to be probed with VUV laser light, a feat impossible for any other known
nucleus.[7][12] This transition is orders of magnitude less sensitive to external electromagnetic
fields than the electronic transitions used in atomic clocks.[1][2]

2. Solid-State Host: To achieve a high density of nuclei for interrogation, 22°Th ions are doped
into a host crystal.[3] The primary requirements for this crystal are:

e VUV Transparency: The crystal must have a large electronic bandgap to be transparent to
both the VUV excitation laser and the emitted fluorescence photons.[13]

» Structural Integrity: The crystal must accommodate thorium ions (typically as Th#+) without
creating significant lattice distortions that would excessively broaden the nuclear transition
line.[9][14]

3. Laser System: A highly stable, narrow-linewidth laser system operating in the VUV range is
required to drive the nuclear transition.[3][11] Developing such laser sources presents a
significant technical challenge.

4. Detection System: A sensitive detection apparatus, typically involving photomultiplier tubes
(PMTs), is needed to count the fluorescence photons emitted upon the isomer's radiative
decay.[15][16]

Quantitative Data Summary

The following tables summarize key quantitative parameters for the 2°Th nuclear clock system.
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Table 1: Properties of the 2°Th Nuclear Isomer Transition

Property Value Reference
Energy 8.355733 eV [10]
Wavelength 148.3821 nm [5]
Frequency 2020.407 THz [17]
Radiative Lifetime (in CaF2) ~630-641s [9][16]
Ground State Spin & Parity

5/2+ [3]
(Im)
Isomeric State Spin & Parity

3/2+ [3]
(Im)
Ground State Magnetic

0.360(7) uN [3]
Moment ()
Isomeric State Magnetic

-0.37(6) UN [3]
Moment ()
Ground State Quadrupole

3.11(6) eb [3]
Moment (Qs)
Isomeric State Quadrupole

1.74(6) eb [3]

Moment (Qs)

Table 2: Comparison of VUV-Transparent Host Crystals
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Experimental Protocols
Protocol 1: Doping of 22°Th into CaFz Crystals

This protocol outlines a common method for preparing 22°Th-doped calcium fluoride crystals.

1. Materials and Reagents:

e High-purity CaF2 powder.

e 229Th source material (e.g., 2°ThOz or a solution containing 22°Th ions). The global stock of
229Th is limited, primarily derived from the decay of 233U.[3]

o Graphite crucible.

o Bridgman-Stockbarger crystal growth furnace.

2. Procedure (Bridgman-Stockbarger Method):
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e Mix a predetermined amount of the 2°Th compound with the CaF2 powder. Doping
concentrations are typically low, around 107 cm~3.[3]

e Place the mixture into the graphite crucible.

» Position the crucible in the upper, hot zone of the Bridgman furnace (temperature > melting
point of CaFz, ~1418 °C).

» Slowly lower the crucible through a temperature gradient into the cooler, lower zone of the
furnace.

» This controlled cooling process facilitates the growth of a single, doped crystal from the melt.

e Once cooled to room temperature, carefully remove the crystal boule from the crucible.

e Cut and polish the crystal to the desired dimensions for spectroscopy. The final product
should be an optically transparent crystal with Th** ions substitutionally incorporated into the
CaF: lattice.

3. Characterization:

 Verify the 22°Th concentration and purity using gamma spectroscopy.[16]
e Assess crystal quality and VUV transparency using optical spectroscopy.

Protocol 2: Laser Spectroscopy of the Nuclear
Transition

This protocol describes the general steps for performing direct laser spectroscopy on a 2°Th-
doped crystal.

1. Experimental Setup:

e VUV Laser System: A tunable, narrow-linewidth VUV laser source capable of scanning
across the ~148 nm transition wavelength. This is often achieved through techniques like
four-wave mixing in noble gases or high harmonic generation.[11]

o Cryostat: A cryostat to hold and cool the 22°Th-doped crystal. Cooling can mitigate radiation
damage and reduce thermal broadening effects.[13][19] A cold trap or shield is crucial to
prevent residual gases from freezing onto the crystal surface, which would absorb VUV
photons.[13][19]

e Optics: VUV-compatible optics to direct and focus the laser beam onto the crystal.

e Photon Detection: A light collection system (Ilenses/mirrors) to gather fluorescence from the
crystal and focus it onto a photomultiplier tube (PMT) or similar single-photon detector.
Optical filters are used to block scattered laser light and pass the fluorescence signal.[15][16]

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://thoriumclock.eu/wp-content/uploads/2021/03/Beeks-2021_The-thorium-229-low-energy-isomer-and-the-nuclear-clock.pdf
https://www.researchgate.net/publication/380201612_Laser_Excitation_of_the_Th-229_Nucleus
https://pubs.aip.org/aip/apl/article/126/11/111101/3339804/Proposal-and-theoretical-investigation-of-229Th
https://arxiv.org/html/2410.18134v1
https://www.researchgate.net/publication/385216393_A_method_to_detect_the_VUV_photons_from_cooled_229ThCaF_2_crystals
https://arxiv.org/html/2410.18134v1
https://www.researchgate.net/publication/385216393_A_method_to_detect_the_VUV_photons_from_cooled_229ThCaF_2_crystals
https://arxiv.org/html/2404.12311v1
https://www.researchgate.net/publication/380201612_Laser_Excitation_of_the_Th-229_Nucleus
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Vacuum Chamber: The entire experiment is housed in a high-vacuum chamber to prevent
VUV light absorption by air.

2. Procedure:

e Mount the 22°Th-doped crystal in the cryostat inside the vacuum chamber.

o Cool the crystal to the desired operating temperature (e.g., 100-170 K).[16]

» Align the VUV laser beam to illuminate the crystal.

o Set the photon detection system to monitor for fluorescence.

e Scan the laser frequency across the expected resonance of the nuclear transition.

» Excite the crystal for a duration appropriate to the isomer's long lifetime (e.g., hundreds of
seconds).[16]

 After the excitation period, block the laser and record the photon counts from the PMT over
time. A successful excitation will result in a characteristic exponential decay of the
fluorescence signal with a lifetime of hundreds of seconds.[16]

» Repeat the measurement at different laser frequencies to map out the resonance peak and
determine the precise transition energy.[10][17]

Visualizations

Logical Workflow for Solid-State Nuclear Clock
Development
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Caption: High-level workflow for developing a solid-state nuclear clock.

Simplified Energy Level Scheme of Th4* in a Crystal
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Caption: Energy levels for a 22°Th ion within a solid-state host matrix.

Experimental Setup for Nuclear Spectroscopy
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Schematic for VUV Spectroscopy of 2°Th-doped Crystals
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Caption: Diagram of a typical VUV laser spectroscopy setup for a 2°Th clock.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Solid-State Nuclear Clock Design with Thorium-229:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194898#solid-state-nuclear-clock-design-with-
thorium-229]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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